4-nitrophenyl-alpha-mannopyranoside 6-(alpha-galactopyranosyl phosphate)
4-nitrophenyl-alpha-mannopyranoside 6-(alpha-galactopyranosyl phosphate)
Brand Name:
Vulcanchem
CAS No.:
101455-35-0
VCID:
VC0008332
InChI:
InChI=1S/C12H14NO8.C6H13O9P.Na/c14-5-8-9(15)10(16)11(17)12(21-8)20-7-3-1-6(2-4-7)13(18)19;7-1-2-3(8)4(9)5(10)6(14-2)15-16(11,12)13;/h1-4,8-12,14-16H,5H2;2-10H,1H2,(H2,11,12,13);/q-1;;+1/t8-,9-,10+,11+,12+;2-,3+,4+,5-,6-;/m11./s1
SMILES:
C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)O)O)[O-].C(C1C(C(C(C(O1)OP(=O)(O)O)O)O)O)O.[Na+]
Molecular Formula:
C18H27NNaO17P
Molecular Weight:
583.368
4-nitrophenyl-alpha-mannopyranoside 6-(alpha-galactopyranosyl phosphate)
CAS No.: 101455-35-0
Main Products
VCID: VC0008332
Molecular Formula: C18H27NNaO17P
Molecular Weight: 583.368
CAS No. | 101455-35-0 |
---|---|
Product Name | 4-nitrophenyl-alpha-mannopyranoside 6-(alpha-galactopyranosyl phosphate) |
Molecular Formula | C18H27NNaO17P |
Molecular Weight | 583.368 |
IUPAC Name | sodium;(2R,3S,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)oxan-3-olate;[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] dihydrogen phosphate |
Standard InChI | InChI=1S/C12H14NO8.C6H13O9P.Na/c14-5-8-9(15)10(16)11(17)12(21-8)20-7-3-1-6(2-4-7)13(18)19;7-1-2-3(8)4(9)5(10)6(14-2)15-16(11,12)13;/h1-4,8-12,14-16H,5H2;2-10H,1H2,(H2,11,12,13);/q-1;;+1/t8-,9-,10+,11+,12+;2-,3+,4+,5-,6-;/m11./s1 |
Standard InChIKey | DVYABRCYBMHRMN-WXEYOETGSA-N |
SMILES | C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)O)O)[O-].C(C1C(C(C(C(O1)OP(=O)(O)O)O)O)O)O.[Na+] |
Synonyms | 4-nitrophenyl-alpha-mannopyranoside 6-(alpha-galactopyranosyl phosphate) |
Last Modified | Aug 20 2021 |
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